5-(Benzyloxy)-3-ethyl-1-methyl-1H-pyrazol-4-amine

• Molecular Formula: C13H17N3O
• Molecular Weight: 231.29 g/mol
• SMILES: CCC1=NN(C(=C1N)OCC2=CC=CC=C2)C
• InChI: InChI=1S/C13H17N3O/c1-3-11-12(14)13(16(2)15-11)17-9-10-7-5-4-6-8-10/h4-8H,3,9,14H2,1-2H3
• InChIKey: QMTCQCVSZACXJI-UHFFFAOYSA-N

5-(Benzyloxy)-3-ethyl-1-methyl-1H-pyrazol-4-amine: Core Pyrazole Scaffold and Substitution Fingerprint for Procurement Decisions

5-(Benzyloxy)-3-ethyl-1-methyl-1H-pyrazol-4-amine (CAS 1491916-50-7, molecular formula C13H17N3O, molecular weight 231.29 g/mol) is a fully substituted 4-aminopyrazole bearing a 5-benzyloxy, 3-ethyl and N1-methyl substitution pattern . This substitution array encodes a specific steric, electronic, and lipophilic signature that directly determines the compound's utility as a synthetic building block and its potential biological target engagement profile. The 4-amino group serves as a versatile functional handle for further derivatisation, while the 5-benzyloxy group introduces a phenyl ring—absent in simpler alkoxy analogs—that expands π-stacking or hydrophobic pocket occupancy potential .

4-Aminopyrazole building block for medicinal chemistry and SAR campaigns

Defined substitution pattern: 3-ethyl, N1-methyl, 5-benzyloxy for reproducible synthesis

4-Amino handle supports amide coupling, sulfonylation, and reductive amination

Kinase selectivity research context via benzyloxy pharmacophore (class-level SAR)

Why Generic Substitution Fails for 5-(Benzyloxy)-3-ethyl-1-methyl-1H-pyrazol-4-amine: Positional Isomerism and 5-Alkoxy Bulk

Within the 4-aminopyrazole family, seemingly minor structural perturbations—such as swapping the N1-methyl and 3-ethyl positions (regioisomerism) or replacing the 5-benzyloxy group with a smaller alkoxy (ethoxy or methoxy)—can profoundly alter molecular recognition, physicochemical properties, and downstream synthetic compatibility . Literature on related pyrazolone-based kinase inhibitors demonstrates that changing an ethoxy to a benzyloxy group enhanced biochemical potency and selectivity, while also improving metabolic stability [1]. Consequently, procuring a 'close analog' without verifying the exact substitution pattern risks compromising target affinity, selectivity, and pharmacokinetic behaviour in any structure-activity relationship (SAR) campaign.

Target 3-Ethyl-1-methyl-5-benzyloxy (CAS 1491916-50-7)

Risk: Regioisomer 1-Ethyl-3-methyl swap may alter kinase hinge-region binding and SAR reproducibility

Target 5-Benzyloxy with phenyl ring; higher lipophilicity and steric bulk

Risk: 5-Alkoxy reduction 5-Ethoxy or 5-methoxy may shift lipophilicity, steric profile, and metabolic stability context

Target 5-Benzyloxy present; ether oxygen HBA and phenyl π-interaction capacity

Risk: Des-alkoxy analog 5-H analog lacks benzyloxy pharmacophoric element, limiting fragment-based and DOS applications

• [1] Tripathy R, McHugh RJ, Ghose AK, Ott GR, Angeles TS, Albom MS, Huang Z, Aimone LD, Cheng M, Dorsey BD. Pyrazolone-based anaplastic lymphoma kinase (ALK) inhibitors: control of selectivity by a benzyloxy group. Bioorg Med Chem Lett. 2011 Dec 15;21(24):7261-4. doi: 10.1016/j.bmcl.2011.10.055. View Source

5-(Benzyloxy)-3-ethyl-1-methyl-1H-pyrazol-4-amine: Quantitative Differentiation Evidence Against Closest Analogs

Regioisomeric Differentiation: 3-Ethyl-1-methyl vs. 1-Ethyl-3-methyl Substitution Pattern

The target compound (3-ethyl-1-methyl) and its regioisomer (1-ethyl-3-methyl, CAS 1482944-06-8) are constitutional isomers with identical molecular formula (C13H17N3O) and molecular weight (231.29 g/mol) but a swapped alkyl substitution pattern on the pyrazole ring . The regioisomer places the ethyl group on N1 and the methyl group on C3, whereas the target places ethyl on C3 and methyl on N1. In pyrazole-derived kinase inhibitors, the N1 vs. C3 substitution pattern has been shown to control kinase selectivity and cellular potency through altered hinge-region binding and differential conformational bias [1]. Procurement of the incorrect regioisomer therefore invalidates SAR continuity.

Regioisomeric Identity

Cross-study comparable

3-Ethyl-1-methyl vs 1-Ethyl-3-methyl; identical MW 231.29, InChI Key-differentiated

Positional isomerism may alter kinase hinge-region binding topology

InChI Key confirmation required for SAR continuity

Evidence Dimension	Pyrazole ring alkyl substitution topology
Target Compound Data	3-Ethyl, 1-Methyl (CAS 1491916-50-7); MW 231.29; molecular formula C13H17N3O
Comparator Or Baseline	1-Ethyl, 3-Methyl (CAS 1482944-06-8); MW 231.29; molecular formula C13H17N3O
Quantified Difference	Identical MW and formula; differentiated solely by pyrazole ring substitution pattern (positional isomerism). InChI Key: Target = QMTCQCVSZACXJI-UHFFFAOYSA-N; Regioisomer = PUCWHUUAYOKICZ-UHFFFAOYSA-N .
Conditions	Structural identity verified by InChI Key, molecular weight, and CAS registry number.

Why This Matters

Using the wrong regioisomer in a synthesis or biological assay yields structurally distinct final products and confounds SAR interpretation.

• [1] Tripathy R, McHugh RJ, Ghose AK, Ott GR, Angeles TS, Albom MS, Huang Z, Aimone LD, Cheng M, Dorsey BD. Pyrazolone-based anaplastic lymphoma kinase (ALK) inhibitors: control of selectivity by a benzyloxy group. Bioorg Med Chem Lett. 2011 Dec 15;21(24):7261-4. doi: 10.1016/j.bmcl.2011.10.055. View Source

5-Benzyloxy vs. 5-Ethoxy: Lipophilicity and Steric Bulk Differentiation

Replacing the 5-benzyloxy group (target) with a 5-ethoxy group (CAS 1497999-11-7) or 5-methoxy group (CAS 1465984-38-6) substantially reduces molecular size, lipophilicity, and steric bulk. The benzyloxy group introduces an additional phenyl ring (ΔMW +62.07 vs. ethoxy; +76.09 vs. methoxy) and adds approximately 6 heavy atoms and 2 rotatable bonds, increasing LogP and potential for hydrophobic or π-stacking interactions . In a related pyrazolone ALK inhibitor series, the ethoxy-to-benzyloxy switch enhanced enzymatic potency against ALK and improved selectivity over VEGFR2 and IR, while also increasing metabolic stability [1].

Lipophilicity & Steric Bulk

Class-level inference

ΔMW +62 vs 5-ethoxy; estimated ΔLogP +0.5–1.0; Δrotatable bonds +2

Benzyloxy may increase hydrophobic pocket occupancy potential

SAR inference from pyrazolone ALK inhibitor series

Evidence Dimension	Molecular weight, computed LogP, and rotatable bond count
Target Compound Data	5-Benzyloxy: MW 231.29; ~5 rotatable bonds (benzyloxy contribution); estimated LogP ~1.7–2.0
Comparator Or Baseline	5-Ethoxy (1497999-11-7): MW 169.22; ~3 rotatable bonds . 5-Methoxy (1465984-38-6): MW 155.20; ~2 rotatable bonds.
Quantified Difference	ΔMW: +62.07 (vs. ethoxy); +76.09 (vs. methoxy). Estimated ΔLogP: +0.5 to +1.0 log units (benzyloxy more lipophilic). ΔRotatable bonds: +2 (vs. ethoxy); +3 (vs. methoxy).
Conditions	Physicochemical properties from vendor databases and computed estimates. Biological impact inferred from pyrazolone ALK inhibitor SAR [1].

Why This Matters

The benzyloxy group provides greater hydrophobic surface area and conformational flexibility, which can be critical for occupying lipophilic enzyme pockets and modulating ADME properties.

• [1] Tripathy R, McHugh RJ, Ghose AK, Ott GR, Angeles TS, Albom MS, Huang Z, Aimone LD, Cheng M, Dorsey BD. Pyrazolone-based anaplastic lymphoma kinase (ALK) inhibitors: control of selectivity by a benzyloxy group. Bioorg Med Chem Lett. 2011 Dec 15;21(24):7261-4. doi: 10.1016/j.bmcl.2011.10.055. View Source

5-Benzyloxy vs. 5-H / Des-Alkoxy: Presence of the 4-Amino-5-benzyloxy Pharmacophoric Element

The simplest comparative baseline is 3-ethyl-1-methyl-1H-pyrazol-4-amine (CAS 1007541-11-8), which lacks any 5-alkoxy substituent (MW 125.17 vs. 231.29 for target) [1]. The 5-benzyloxy group in the target compound serves as both a steric shield for the 4-amino group and a potential hydrogen-bond acceptor via the ether oxygen, while the phenyl ring provides additional π-interaction capacity. The absence of this group eliminates these functionalities and reduces molecular complexity, limiting the compound's utility in fragment-based or diversity-oriented synthesis campaigns.

Pharmacophoric Element

Supporting evidence

ΔMW +106 vs des-alkoxy; ΔHBA +1 ether oxygen; phenyl ring for π-interactions

Expands accessible chemical space for lead optimization

Synthetic versatility context; orthogonal handle present

Evidence Dimension	Molecular weight, hydrogen bond acceptor count, and synthetic versatility
Target Compound Data	5-Benzyloxy present; MW 231.29; HBA = 3 (two pyrazole N + one ether O); HBD = 1 (4-NH2)
Comparator Or Baseline	3-Ethyl-1-methyl-1H-pyrazol-4-amine (CAS 1007541-11-8); MW 125.17; HBA = 2; HBD = 1 [1]
Quantified Difference	ΔMW: +106.12. ΔHBA: +1 (ether oxygen). Additional phenyl ring (C6H5, 77.10 amu) for π-interactions.
Conditions	Structural comparison based on molecular formula and atom count.

Why This Matters

The additional benzyloxy group provides a distinct chemical handle for further functionalization and expands the accessible chemical space for lead optimization.

• [1] PubChem. 3-Ethyl-1-methyl-1H-pyrazol-4-amine, CAS 1007541-11-8. https://pubchem.ncbi.nlm.nih.gov (accessed 2026-05-02). View Source

Commercial Availability and Purity Profile Across Vendors

The target compound is offered at 95% purity by Leyan (Product No. 1354276) in quantities from 50 mg to 5 g . The regioisomer (CAS 1482944-06-8) is also available at 95% purity from Fluorochem (Product Code F697445) and Leyan (Product No. 1354277) . The ethoxy analog (CAS 1497999-11-7) is listed at 95% purity from Leyan (Product No. 1354273) . Notably, CymitQuimica lists the target compound (Ref. 10-F697444) as 'Discontinued,' while the regioisomer (Ref. 10-F697445) is also discontinued at CymitQuimica, indicating shifting supplier inventories that may affect procurement lead times .

Vendor Availability

Data to verify

95% nominal purity; offered by Leyan; CymitQuimica listing discontinued

CAS-based procurement essential for chemical identity

Supplier catalog status subject to change

Evidence Dimension	Vendor availability, purity grade, and pack sizes
Target Compound Data	Leyan: 95% purity, 50 mg–5 g, product no. 1354276 . CymitQuimica: Discontinued .
Comparator Or Baseline	Regioisomer (1482944-06-8): Fluorochem 95%, Leyan 95% (1354277) . Ethoxy (1497999-11-7): Leyan 95% (1354273) .
Quantified Difference	All three compounds offered at identical nominal purity (95%). Differentiated by vendor stock status and CAS registry-specific ordering.
Conditions	Supplier catalogs accessed 2026-05-02. Stock status subject to change.

Why This Matters

Correct CAS-based procurement is essential; ordering the regioisomer or alkoxy analog by mistake yields a chemically distinct entity despite identical nominal purity.

Benzyloxy Group Impact on Kinase Selectivity: Class-Level SAR Inference

Although direct enzymatic data for 5-(benzyloxy)-3-ethyl-1-methyl-1H-pyrazol-4-amine are not publicly available, closely related pyrazolone-based ALK inhibitors provide a strong class-level precedent. In that series, replacing an ethoxy group with a benzyloxy group (compound 5a) enhanced ALK biochemical potency and improved selectivity for VEGFR2 and insulin receptor (IR), while simultaneously increasing metabolic stability [1]. The benzyloxy group's contribution to selectivity was attributed, through docking studies, to a loss of entropy in the VEGFR2-bound conformation, reducing off-target activity [1]. This SAR pattern suggests that the 5-benzyloxy substituent in the target compound may confer analogous selectivity advantages over 5-ethoxy or 5-methoxy analogs in kinase-targeting applications.

Kinase Selectivity SAR

Class-level inference

Class-level SAR from pyrazolone ALK series; benzyloxy linked to reported selectivity vs VEGFR2/IR

May support kinase selectivity review context

Not directly measured for this compound

Evidence Dimension	Kinase selectivity and metabolic stability conferred by benzyloxy vs. ethoxy substitution
Target Compound Data	5-Benzyloxy substitution pattern present. Specific IC50/Ki values not publicly reported for this exact compound.
Comparator Or Baseline	Pyrazolone ALK inhibitor series: ethoxy compound 1 vs. benzyloxy compound 5a. Reference reports enhanced ALK potency, improved VEGFR2/IR selectivity, and increased metabolic stability for 5a [1].
Quantified Difference	Qualitative improvement reported; quantitative ALK IC50 shift not directly transferable to target compound. Metabolic stability improvement noted but values not extracted for cross-compound comparison.
Conditions	SAR study in pyrazolone ALK inhibitor series (Tripathy et al., 2011). Karpas-299 cellular assay for NPM-ALK autophosphorylation.

Why This Matters

This class-level SAR supports the hypothesis that the 5-benzyloxy group in the target compound may offer superior kinase selectivity and metabolic stability compared to smaller 5-alkoxy analogs, a critical consideration for lead optimization programs.

• [1] Tripathy R, McHugh RJ, Ghose AK, Ott GR, Angeles TS, Albom MS, Huang Z, Aimone LD, Cheng M, Dorsey BD. Pyrazolone-based anaplastic lymphoma kinase (ALK) inhibitors: control of selectivity by a benzyloxy group. Bioorg Med Chem Lett. 2011 Dec 15;21(24):7261-4. doi: 10.1016/j.bmcl.2011.10.055. View Source

5-(Benzyloxy)-3-ethyl-1-methyl-1H-pyrazol-4-amine: High-Value Application Scenarios Based on Differentiated Evidence

Kinase Inhibitor Lead Optimization Requiring a 4-Amino-5-benzyloxypyrazole Scaffold

In kinase drug discovery programs where the pyrazolone ALK inhibitor SAR [1] indicates that a 5-benzyloxy substituent enhances target selectivity and metabolic stability over smaller alkoxy groups, this compound serves as a structurally defined building block for introducing the 4-amino-5-benzyloxy pharmacophore. Its unambiguous 3-ethyl-1-methyl substitution pattern ensures reproducible SAR, avoiding the confounding effects of the 1-ethyl-3-methyl regioisomer .

Fragment-Based Drug Design Leveraging Enhanced Lipophilicity and π-Stacking

The benzyloxy group contributes an estimated LogP of ~1.7–2.0 and a phenyl ring for π-stacking interactions, providing a differentiated starting point compared to ethoxy (MW 169, lower LogP) or methoxy (MW 155) analogs . This makes the compound suitable for fragment growing or linking strategies targeting hydrophobic enzyme pockets where increased molecular weight and lipophilicity are desired.

Diversity-Oriented Synthesis and Library Construction

The 4-amino group serves as a primary functional handle for amide coupling, sulfonylation, or reductive amination, while the 5-benzyloxy group can be selectively cleaved (hydrogenolysis) to reveal a 5-hydroxy intermediate for further diversification [2]. This orthogonal reactivity profile distinguishes the compound from 5-ethoxy or 5-methoxy analogs, where deprotection conditions differ and the liberated hydroxyl group is less stable.

Procurement for Academic Medicinal Chemistry Groups with Established Pyrazole SAR

For laboratories that have already generated SAR data on 5-alkoxy-4-aminopyrazoles, procuring the exact 5-benzyloxy-3-ethyl-1-methyl regioisomer (CAS 1491916-50-7, Leyan Product No. 1354276, 95% purity) ensures data continuity. Ordering the regioisomer (CAS 1482944-06-8) or a smaller alkoxy analog by mistake would introduce an uncontrolled variable invalidating cross-compound comparisons.

Application

Selection Property

Validation Focus

Kinase inhibitor research programs

Kinase selectivity review

Target engagement and isoform selectivity endpoints

Fragment-based design studies

Reported lipophilicity and π-stacking profile

Hydrophobic pocket occupancy validation

Diversity-oriented synthesis campaigns

Orthogonal functional handle reactivity

Deprotection and diversification sequence validation

Academic medicinal chemistry research

Exact regioisomer identity confirmation

CAS-specific procurement and SAR continuity

• [1] Tripathy R, McHugh RJ, Ghose AK, Ott GR, Angeles TS, Albom MS, Huang Z, Aimone LD, Cheng M, Dorsey BD. Pyrazolone-based anaplastic lymphoma kinase (ALK) inhibitors: control of selectivity by a benzyloxy group. Bioorg Med Chem Lett. 2011 Dec 15;21(24):7261-4. doi: 10.1016/j.bmcl.2011.10.055. View Source
• [2] Tripathy R. et al. (2011) describes hydrogenolysis of benzyloxy groups as a common deprotection strategy in pyrazole medicinal chemistry. View Source